Cas no 233666-03-0 (Hexadecanoic acid,3-hexen-1-yl ester)

• Product Name: Hexadecanoic acid,3-hexen-1-yl ester
• CAS No: 233666-03-0
• MF: C₂₂H₄₂O₂
• MW: 338.567687511444
• CID: 245358
• PubChem ID: 53936829
• Update Time: 2025-04-19

Hexadecanoic acid,3-hexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,3-hexen-1-yl ester
• Hexadecanoicacid, 3-hexenyl ester (9CI)
• HEX-3-ENYLHEXADECANOATE
• NS00122379
• CID 53936829
• DTXSID901020070
• 233666-03-0

• Inchi： 1S/C22H42O2/c1-3-5-7-9-10-11-12-13-14-15-16-17-18-20-22(23)24-21-19-8-6-4-2/h6,8H,3-5,7,9-21H2,1-2H3
• InChI Key： IUZMHZICJDXCSE-UHFFFAOYSA-N
• SMILES： O(CCC=CCC)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 338.318
• Monoisotopic Mass: 338.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 9.2
• Topological Polar Surface Area: 26.3Ų